Cas no 1603531-90-3 (3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1603531-90-3
• Molecular Formula: C₁₁H₁₄F₃N
• Molecular Weight: 217.230773448944
• CID: 5906840
• PubChem ID: 65815867

3-(3,5-dimethylphenyl)-1,1,1-trifluoropropan-2-amine Properties

Names and Identifiers

• Benzeneethanamine, 3,5-dimethyl-α-(trifluoromethyl)-
• 3-(3,5-Dimethylphenyl)-1,1,1-trifluoropropan-2-amine
• EN300-1933267
• 1603531-90-3
• CS-0306577

• InChIKey： KZOORTYODZKSLE-UHFFFAOYSA-N
• Inchi： 1S/C11H14F3N/c1-7-3-8(2)5-9(4-7)6-10(15)11(12,13)14/h3-5,10H,6,15H2,1-2H3
• SMILES： C(C1C=C(C)C=C(C)C=1)C(N)C(F)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 217.10783394g/mol
• Heavy Atom Count: 15
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 265.9±40.0 °C(Predicted)
• pka: 5.47±0.50(Predicted)
• Density: 1.132±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives